3-cyclopropyl-2,2-dimethylpropan-1-ol
Overview
Description
“3-cyclopropyl-2,2-dimethylpropan-1-ol” is a compound with interesting properties that make it useful in many scientific fields. It is a derivative of propanol where two hydrogen atoms in the second carbon are replaced by methyl groups and the first carbon is bonded to a cyclopropyl group .
Synthesis Analysis
The synthesis of compounds similar to “this compound” often involves cobalt-catalyzed cross-coupling between alkyl iodides and cyclopropyl . This reaction introduces strained rings on a large panel of primary and secondary alkyl iodides .Molecular Structure Analysis
The molecular structure of “this compound” can be deduced from its IUPAC name. It has a three-carbon backbone (propan-1-ol), with two methyl groups attached to the second carbon atom, and a cyclopropyl group attached to the third carbon atom .Mechanism of Action
The mechanism of action of cyclopropylmethyl alcohol is not fully understood. It is believed to act as a nucleophile, attacking electrophilic centers in molecules and forming covalent bonds with them. This allows cyclopropylmethyl alcohol to act as a catalyst in organic reactions, allowing the formation of a variety of compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of cyclopropylmethyl alcohol are not well understood. It is believed to have some effect on the liver, as it has been shown to increase the levels of certain enzymes in the liver. It has also been shown to have some effect on the central nervous system, as it has been shown to increase the levels of certain neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
The primary advantage of cyclopropylmethyl alcohol is its low toxicity, which makes it a safe and effective solvent for use in laboratory experiments. It is also relatively inexpensive and easy to obtain, which makes it an attractive option for use in laboratory experiments. However, it is not as effective as some other solvents, and it can react with certain compounds, making it unsuitable for use in certain reactions.
Future Directions
Some potential future directions for the use of cyclopropylmethyl alcohol include its use as a catalyst in organic reactions, its use as a solvent in the synthesis of pharmaceuticals, and its use as an additive in agrochemicals. Additionally, its use in the production of specialty chemicals, such as cyclopropylmethyl esters, could be explored. Finally, further research into the biochemical and physiological effects of cyclopropylmethyl alcohol could be conducted, as this could lead to a better understanding of its potential uses.
Synthesis Methods
Cyclopropylmethyl alcohol can be synthesized through a variety of methods. The most common method is the reaction of cyclopropylmagnesium bromide with methanol, which yields cyclopropylmethyl alcohol and magnesium bromide. Other methods of synthesis include the reaction of cyclopropylmagnesium chloride with methanol, the reaction of cyclopropylmagnesium iodide with methanol, and the reaction of 2-chlorocyclopropane with methanol.
Scientific Research Applications
Cyclopropylmethyl alcohol has been used in a variety of scientific research applications, primarily in the fields of organic synthesis and pharmaceuticals. In organic synthesis, cyclopropylmethyl alcohol has been used in the synthesis of a variety of compounds, including cyclopropylmethyl ketones, cyclopropylmethyl esters, and cyclopropylmethyl amines. In pharmaceuticals, cyclopropylmethyl alcohol has been used as a solvent in the synthesis of a variety of drugs, including antifungals, anticonvulsants, and anti-inflammatory agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-cyclopropyl-2,2-dimethylpropan-1-ol can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "Cyclopropane", "2,2-dimethylpropanal", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Sulfuric acid", "Sodium sulfate", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with sodium borohydride in methanol to form cyclopropylmethanol.", "Step 2: Cyclopropylmethanol is oxidized with sulfuric acid and sodium dichromate to form cyclopropanecarboxaldehyde.", "Step 3: Cyclopropanecarboxaldehyde is reacted with 2,2-dimethylpropanal in the presence of hydrochloric acid to form a diastereomeric mixture of 3-cyclopropyl-2,2-dimethylpropan-1-ols.", "Step 4: The diastereomeric mixture is separated using column chromatography.", "Step 5: The desired 3-cyclopropyl-2,2-dimethylpropan-1-ol is obtained by treating the appropriate diastereomer with sodium hydroxide and isolating the product using standard techniques." ] } | |
CAS RN |
2098089-83-7 |
Molecular Formula |
C8H16O |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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